Cas no 1094605-32-9 (ethyl 4-(2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-4-methylpentanamido)benzoate)

• Product Name: ethyl 4-(2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-4-methylpentanamido)benzoate
• CAS No: 1094605-32-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5550125
• Update Time: 2025-06-23

ethyl 4-(2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-4-methylpentanamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2(3H)-yl)-4-methylpentanamido)benzoate
• ethyl 4-(2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-4-methylpentanamido)benzoate

• Inchi： 1S/C24H28N2O5/c1-4-31-24(30)14-7-9-17(10-8-14)25-21(27)18(11-13(2)3)26-22(28)19-15-5-6-16(12-15)20(19)23(26)29/h5-10,13,15-16,18-20H,4,11-12H2,1-3H3,(H,25,27)
• InChI Key： JISFDOMZXOEMIN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(=O)C(N2C(=O)C3C(C2=O)C2CC3C=C2)CC(C)C)C=C1

Additional information on ethyl 4-(2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-4-methylpentanamido)benzoate

Introduction to Ethyl 4-(2-{3,5-dioxo-4-azatricyclo[5.2.1.0^2,6]dec-8-en-4-yl}-4-methylpentanamido)benzoate (CAS No. 1094605-32-9)

Ethyl 4-(2-{3,5-dioxo-4-azatricyclo[5.2.1.0^2,6]dec-8-en-4-yl}-4-methylpentanamido)benzoate, with the CAS number 1094605-32-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their intricate cyclic structures and functional groups, which contribute to their unique chemical properties and potential biological activities.

The molecular structure of this compound features a benzoate moiety linked to an amide group, which is further connected to a tricyclic azatoxindole derivative. The presence of the 3,5-dioxo-4-azatricyclo[5.2.1.0^2,6]dec-8-en moiety introduces a high degree of structural complexity, making it a subject of interest for researchers exploring novel synthetic pathways and pharmacological applications.

In recent years, there has been a growing interest in tricyclic compounds due to their potential as scaffolds for drug discovery. These molecules often exhibit enhanced binding affinity and selectivity towards biological targets, making them valuable candidates for the development of new therapeutic agents. The specific tricyclic core in Ethyl 4-(2-{3,5-dioxo-4-azatricyclo[5.2.1.0^2,6]dec-8-en-4-yl}-4-methylpentanamido)benzoate is particularly noteworthy for its ability to interact with various enzymes and receptors in complex biological systems.

The benzoate group in this compound not only contributes to its structural stability but also plays a crucial role in modulating its pharmacokinetic properties. Benzoate derivatives are well-known for their metabolic stability and bioavailability, which are essential factors in drug development. The amide linkage further enhances the compound's solubility and bioavailability, making it more suitable for oral administration and systemic distribution.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The use of molecular modeling techniques has been instrumental in understanding the interactions between Ethyl 4-(2-{3,5-dioxo-4-azatricyclo[5.2.1.0^2,6]dec-8-en-4-yl}-4-methylpentanamido)benzoate and its potential targets. These studies have revealed that the compound exhibits promising activity against several enzymes and receptors involved in inflammatory pathways and cancer metabolism.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct highly complex molecular architectures through multi-step synthetic strategies. The introduction of the tricyclic azatoxindole derivative into the molecular framework demonstrates the versatility of modern synthetic methodologies and opens up new avenues for further chemical exploration.

In conclusion, Ethyl 4-(2-{3,5-dioxo-4-azatricyclo[5.2.1.0^2,6]dec-8-en-4-yl}-4-methylpentanamido)benzoate (CAS No. 1094605-32-9) is a structurally unique and biologically relevant compound that holds great promise for future pharmaceutical applications. Its complex architecture and functional groups make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and selectivity.